Cas no 1260876-77-4 (5-Bromo-2-(pyrimidin-2-yloxy)benzaldehyde)

• Product Name: 5-Bromo-2-(pyrimidin-2-yloxy)benzaldehyde
• CAS No: 1260876-77-4
• MF: C₁₁H₇BrN₂O₂
• MW: 279.089481592178
• CID: 1081265
• PubChem ID: 71748355
• Update Time: 2025-11-02

5-Bromo-2-(pyrimidin-2-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(pyrimidin-2-yloxy)benzaldehyde
• 5-bromo-2-pyrimidin-2-yloxybenzaldehyde
• 1260876-77-4
• SB60260
• 5-Bromo-2-[(pyrimidin-2-yl)oxy]benzaldehyde
• DTXSID40857474

• Inchi： 1S/C11H7BrN2O2/c12-9-2-3-10(8(6-9)7-15)16-11-13-4-1-5-14-11/h1-7H
• InChI Key： DTFVDAWAWKWLLS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)OC1N=CC=CN=1

Computed Properties

• Exact Mass: 277.96909g/mol
• Monoisotopic Mass: 277.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.1Ų

Additional information on 5-Bromo-2-(pyrimidin-2-yloxy)benzaldehyde

Comprehensive Overview of 5-Bromo-2-(pyrimidin-2-yloxy)benzaldehyde (CAS No. 1260876-77-4)

5-Bromo-2-(pyrimidin-2-yloxy)benzaldehyde (CAS No. 1260876-77-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrimidine and benzaldehyde moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a bromo substituent and an aldehyde functional group, makes it a valuable building block for designing novel drugs and agrochemicals. Researchers are particularly interested in its potential applications in kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery.

The growing demand for heterocyclic compounds like 5-Bromo-2-(pyrimidin-2-yloxy)benzaldehyde reflects the broader shift toward targeted therapies and precision agriculture. In the pharmaceutical industry, this compound is explored for its role in developing small-molecule inhibitors, a hot topic in oncology and immunology. Meanwhile, agrochemical researchers investigate its derivatives for crop protection and pest management, addressing global food security challenges. The compound’s CAS No. 1260876-77-4 is frequently searched in academic databases, underscoring its relevance in cutting-edge research.

From a synthetic chemistry perspective, 5-Bromo-2-(pyrimidin-2-yloxy)benzaldehyde offers intriguing reactivity due to its electrophilic aldehyde and nucleophilic pyrimidine components. This duality enables diverse transformations, such as condensation reactions and nucleophilic substitutions, which are pivotal in medicinal chemistry. Recent publications highlight its use in multi-step syntheses of complex molecules, particularly those targeting G-protein-coupled receptors (GPCRs) and enzyme modulation. Such applications resonate with the increasing focus on structure-activity relationships (SAR) in drug design.

Environmental and regulatory considerations also shape the discourse around CAS No. 1260876-77-4. As sustainability gains traction, researchers prioritize green chemistry approaches to synthesize and utilize this compound. Innovations like catalytic methods and solvent-free reactions are being explored to minimize waste and energy consumption. These efforts align with the UN Sustainable Development Goals (SDGs), particularly those related to responsible consumption and industrial innovation.

In summary, 5-Bromo-2-(pyrimidin-2-yloxy)benzaldehyde (CAS No. 1260876-77-4) exemplifies the intersection of chemistry, biology, and sustainability. Its multifaceted applications—from drug discovery to agrochemical development—make it a compound of enduring interest. As scientific advancements continue, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.